Cas no 1190-17-6 (Propane, 1-chloro-3-(1,1-dimethylethoxy)-)

• Product Name: Propane, 1-chloro-3-(1,1-dimethylethoxy)-
• CAS No: 1190-17-6
• MF: C₇H₁₅ClO
• MW: 150.646401643753
• CID: 1211156
• PubChem ID: 5074799
• Update Time: 2025-10-28

Propane, 1-chloro-3-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-chloro-3-(1,1-dimethylethoxy)-
• 2-(3-chloropropoxy)-2-methylpropane
• 1-Chloro-3-(1,1-dimethylethoxy)-propane
• 1-tert-butoxy-3-chloropropane
• AKOS009262167
• DTXSID10408073
• EN300-673913
• 1-(TERT-BUTOXY)-3-CHLOROPROPANE
• Propane, 2-(3-chloropropoxy)-2-methyl-
• WHVMPBIIYDTYRE-UHFFFAOYSA-N
• 1-Chlor-3-(1,1-dimethylethoxy)propan
• SCHEMBL1539183
• 1190-17-6

• Inchi： 1S/C7H15ClO/c1-7(2,3)9-6-4-5-8/h4-6H2,1-3H3
• InChI Key： WHVMPBIIYDTYRE-UHFFFAOYSA-N
• SMILES： ClCCCOC(C)(C)C

Computed Properties

• Exact Mass: 178.11257
• Monoisotopic Mass: 150.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Propane, 1-chloro-3-(1,1-dimethylethoxy)-

Propane, 1-chloro-3-(1,1-dimethylethoxy)- (CAS No. 1190-17-6): An Overview

Propane, 1-chloro-3-(1,1-dimethylethoxy)- (CAS No. 1190-17-6) is a synthetic organic compound with a unique molecular structure and a wide range of applications in various scientific and industrial fields. This compound is characterized by its chlorinated propane backbone and a tert-butyl ether group, which imparts specific chemical and physical properties that make it valuable in research and development.

The molecular formula of Propane, 1-chloro-3-(1,1-dimethylethoxy)- is C₈H₁₈OCl, and its molecular weight is approximately 163.68 g/mol. The compound is typically a colorless liquid at room temperature and has a characteristic odor. Its boiling point is around 95°C, and it has a density of about 0.85 g/cm³. These properties make it suitable for use in various chemical reactions and processes.

In the realm of chemical synthesis, Propane, 1-chloro-3-(1,1-dimethylethoxy)- serves as an important intermediate in the production of more complex molecules. Its reactivity with nucleophiles and its ability to undergo substitution reactions make it a versatile starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have highlighted its potential in the development of novel catalysts and ligands for asymmetric synthesis, which is crucial for producing enantiomerically pure compounds.

In the pharmaceutical industry, Propane, 1-chloro-3-(1,1-dimethylethoxy)- has shown promise as a precursor for the synthesis of drugs with therapeutic applications. For instance, it can be used to synthesize intermediates for the production of anti-inflammatory agents and antiviral drugs. Researchers have also explored its use in the development of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body through metabolic processes.

The environmental impact of Propane, 1-chloro-3-(1,1-dimethylethoxy)- has been a subject of interest in recent years. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, proper handling and disposal practices are essential to minimize any potential risks. The compound is generally considered safe for use in laboratory settings when appropriate safety measures are followed.

In addition to its applications in chemical synthesis and pharmaceuticals, Propane, 1-chloro-3-(1,1-dimethylethoxy)- has found use in materials science. Its unique molecular structure makes it suitable for the preparation of polymers with specific properties. For example, it can be used as a monomer or comonomer in the synthesis of copolymers with improved thermal stability and mechanical strength. These materials have potential applications in coatings, adhesives, and composite materials.

The safety data sheet (SDS) for Propane, 1-chloro-3-(1,1-dimethylethoxy)- provides detailed information on its physical properties, health effects, first aid measures, fire-fighting measures, accidental release measures, handling and storage recommendations, exposure controls/personal protection, physical and chemical properties, stability and reactivity data, toxicological information, ecological information, disposal considerations, transport information, regulatory information, and other relevant data. This document is essential for ensuring safe handling and use of the compound in various settings.

In conclusion, Propane, 1-chloro-3-(1,1-dimethylethoxy)- (CAS No. 1190-17-6) is a versatile compound with significant potential in multiple scientific and industrial applications. Its unique chemical structure and properties make it an important intermediate in chemical synthesis and a valuable precursor for the development of pharmaceuticals and materials science innovations. Ongoing research continues to uncover new uses and improve our understanding of this compound's behavior in various contexts.